molecular formula C11H20O2 B15341951 1-Hexylallyl acetate CAS No. 129742-92-3

1-Hexylallyl acetate

Cat. No.: B15341951
CAS No.: 129742-92-3
M. Wt: 184.27 g/mol
InChI Key: PUWRLDPHAKKTKR-UHFFFAOYSA-N
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Description

(x)-1-Nonen-3-yl acetate is a carboxylic ester.
1-Hexylallyl acetate is a natural product found in Thymus zygioides with data available.

Properties

129742-92-3

Molecular Formula

C11H20O2

Molecular Weight

184.27 g/mol

IUPAC Name

non-1-en-3-yl acetate

InChI

InChI=1S/C11H20O2/c1-4-6-7-8-9-11(5-2)13-10(3)12/h5,11H,2,4,6-9H2,1,3H3

InChI Key

PUWRLDPHAKKTKR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(C=C)OC(=O)C

Origin of Product

United States

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